Cas no 1357923-35-3 (Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1357923-35-3
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD22418058
• CID: 2127670
• PubChem ID: 66728723
• Update Time: 2025-05-27

Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• HUMJQOGXKFLZIK-UHFFFAOYSA-N
• 1-Boc-3-(2-Hydroxypropan-2-yl)pyrrolidine
• SCHEMBL572625
• AKOS037644699
• 1-Pyrrolidinecarboxylic acid, 3-(1-hydroxy-1-methylethyl)-, 1,1-dimethylethyl ester
• AS-54240
• SB22114
• MFCD28502468
• tert-Butyl (3R)-3-(1-hydroxy-1-methyl-ethyl)pyrrolidine-1-carboxylate
• DTXSID901129957
• DA-11476
• MFCD22418058
• (S)-1-Boc-3-(2-hydroxy-2-propyl)pyrrolidine
• t-Butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• EN300-5539974
• tert-butyl3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate
• 1357923-35-3
• SY245833
• P17664
• CS-0048391
• SB22115
• Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate

• MDL： MFCD22418058
• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(14)13-7-6-9(8-13)12(4,5)15/h9,15H,6-8H2,1-5H3
• InChI Key： HUMJQOGXKFLZIK-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 229.168
• Monoisotopic Mass: 229.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 309.6±15.0 °C at 760 mmHg
• Flash Point: 141.1±20.4 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate (CAS: 1357923-35-3) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate (CAS: 1357923-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butyl carbamate group and the hydroxypropan-2-yl substituent, make it an attractive scaffold for the development of modulators targeting various biological pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of selective kinase inhibitors, showcasing its potential in oncology research.

In addition to its synthetic applications, the compound has been investigated for its direct biological effects. Research conducted at the University of Cambridge (2024) revealed that derivatives of Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate exhibit promising activity against neurodegenerative diseases, particularly in modulating protein aggregation pathways associated with Alzheimer's disease. These findings open new avenues for the development of neuroprotective agents.

The pharmacological profile of this compound has been further elucidated through recent in vitro and in vivo studies. Data from preclinical trials indicate favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration, making it a valuable candidate for central nervous system (CNS) drug development. Moreover, its metabolic stability has been confirmed through extensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

From a synthetic chemistry perspective, novel methodologies have been developed to improve the efficiency of producing Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate. A recent publication in Organic Process Research & Development (2024) described a scalable, green chemistry approach that reduces waste generation while maintaining high yield and purity. This advancement is particularly significant for industrial-scale production.

Looking forward, the compound's potential extends beyond current applications. Ongoing research is exploring its use in PROTAC (Proteolysis Targeting Chimera) technology, where it serves as a linker between target proteins and E3 ubiquitin ligases. Preliminary results suggest that this approach could lead to breakthroughs in targeted protein degradation therapies for various diseases.

In conclusion, Tert-butyl 3-(2-hydroxypropan-2-yl)pyrrolidine-1-carboxylate (CAS: 1357923-35-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug synthesis to direct therapeutic effects, coupled with recent advancements in production methodologies, position it as a valuable tool for future drug discovery efforts. Continued research in this area is expected to yield significant contributions to the development of novel therapeutic agents.